Cas no 1807439-71-9 (2-Bromo-3-fluoro-6-nitrocinnamic acid)
2-Bromo-3-fluoro-6-nitrocinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-fluoro-6-nitrocinnamic acid
-
- Inchi: 1S/C9H5BrFNO4/c10-9-5(1-4-8(13)14)7(12(15)16)3-2-6(9)11/h1-4H,(H,13,14)/b4-1+
- InChI Key: ZRTLDMGYFFJVSF-DAFODLJHSA-N
- SMILES: BrC1=C(C=CC(=C1/C=C/C(=O)O)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 2.5
- Topological Polar Surface Area: 83.1
2-Bromo-3-fluoro-6-nitrocinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016499-250mg |
2-Bromo-3-fluoro-6-nitrocinnamic acid |
1807439-71-9 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A013016499-500mg |
2-Bromo-3-fluoro-6-nitrocinnamic acid |
1807439-71-9 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A013016499-1g |
2-Bromo-3-fluoro-6-nitrocinnamic acid |
1807439-71-9 | 97% | 1g |
$1460.20 | 2023-09-02 |
2-Bromo-3-fluoro-6-nitrocinnamic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-Bromo-3-fluoro-6-nitrocinnamic acid
Professional Introduction to 2-Bromo-3-fluoro-6-nitrocinnamic acid (CAS No. 1807439-71-9)
2-Bromo-3-fluoro-6-nitrocinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1807439-71-9, is characterized by its bromine and fluorine substituents, which contribute to its distinct chemical properties and reactivity. The presence of a nitro group further enhances its utility in synthetic transformations, making it a valuable intermediate in the development of novel bioactive molecules.
The structural framework of 2-bromo-3-fluoro-6-nitrocinnamic acid consists of a cinnamic acid backbone, which is a well-known scaffold in drug discovery due to its ability to form hydrogen bonds and interact with biological targets. The bromine atom at the 2-position and the fluorine atom at the 3-position introduce halogenation effects, which are crucial for modulating electronic properties and influencing metabolic stability. These features make the compound particularly interesting for designing molecules with enhanced binding affinity and selectivity.
In recent years, 2-bromo-3-fluoro-6-nitrocinnamic acid has been extensively studied for its potential applications in the synthesis of pharmacologically active compounds. One notable area of research involves its use as a precursor in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The nitro group in the molecule can be selectively reduced to an amine, enabling further functionalization into more complex structures. This versatility has made it a preferred building block for medicinal chemists seeking to explore novel therapeutic avenues.
Recent advancements in computational chemistry have further highlighted the significance of 2-bromo-3-fluoro-6-nitrocinnamic acid. Molecular modeling studies suggest that this compound can effectively interact with heme-containing enzymes, such as cytochrome P450s, which play a pivotal role in drug metabolism. The halogenated aromatic ring system provides optimal steric and electronic properties for binding to these enzymes, potentially leading to the discovery of new therapeutic agents with improved efficacy and reduced side effects.
The pharmaceutical industry has also shown interest in 2-bromo-3-fluoro-6-nitrocinnamic acid for developing antiviral and antibacterial agents. Its structural motifs are reminiscent of known bioactive compounds that target viral proteases and bacterial enzymes essential for pathogenicity. By leveraging the unique reactivity of the bromo and fluoro substituents, researchers have synthesized derivatives that exhibit promising antiviral activity against RNA viruses. Additionally, modifications to the nitro group have led to compounds with enhanced antibacterial properties, offering new strategies against drug-resistant strains.
From a synthetic chemistry perspective, 2-bromo-3-fluoro-6-nitrocinnamic acid serves as an excellent intermediate for constructing more complex molecules through cross-coupling reactions. Palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various functional groups at different positions of the cinnamic acid scaffold. These transformations have enabled the creation of libraries of heterocyclic compounds with diverse biological activities, further expanding the potential applications of this versatile building block.
The agrochemical sector has not been left behind in exploring the utility of 2-bromo-3-fluoro-6-nitrocinnamic acid. Derivatives of this compound have been investigated as intermediates for synthesizing herbicides and fungicides. The halogenated aromatic system enhances photostability and soil persistence, making these agrochemicals more effective in controlling weeds and fungal infections while minimizing environmental impact. Such developments align with global efforts to create sustainable agricultural practices without compromising crop yields.
In conclusion, 2-bromo-3-fluoro-6-nitrocinnamic acid (CAS No. 1807439-71-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—bromine and fluorine substituents along with a nitro group—make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow even further.
1807439-71-9 (2-Bromo-3-fluoro-6-nitrocinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)